Cas no 61211-16-3 (9H-Xanthene, 2-(methylphenoxy)-)

• Product name: 9H-Xanthene, 2-(methylphenoxy)-
• CAS No: 61211-16-3
• MF: C₂₀H₁₈O₂
• MW: 288.33984
• CID: 488226
• PubChem ID: 71398170

9H-Xanthene, 2-(methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene, 2-(methylphenoxy)-
• 2-(2-methylphenoxy)-9H-xanthene
• 61211-16-3
• DTXSID40819618

• Inchi： InChI=1S/C20H16O2/c1-14-6-2-4-8-18(14)21-17-10-11-20-16(13-17)12-15-7-3-5-9-19(15)22-20/h2-11,13H,12H2,1H3
• InChI Key： BTNBIGAVLXEBGM-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1OC2=CC3=C(C=C2)OC4=CC=CC=C4C3

Computed Properties

• Exact Mass: 288.11508
• Monoisotopic Mass: 288.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46